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Compound of Interest

Compound Name: Spinetoram J

Cat. No.: B070859

This guide provides a detailed, objective comparison of the insecticidal efficacy of Spinetoram
and Spinosad, focusing on their performance, mode of action, and supporting experimental
data. It is intended for researchers, scientists, and professionals in drug development and pest
management.

Introduction

Spinosad and Spinetoram are both leading insecticides derived from the fermentation of the
soil bacterium Saccharopolyspora spinosa.[1][2] Spinosad is a natural fermentation product,
primarily a mixture of spinosyn A and spinosyn D.[3][4] Spinetoram is a semi-synthetic
derivative of spinosyns, a second-generation spinosyn that is a mixture of spinetoram-J and
spinetoram-L.[5] It was developed to enhance the biological activity and stability of the parent
compound. Both are recognized for their favorable environmental profiles and have received
the Presidential Green Chemistry Challenge Award.

Mode of Action

Both Spinosad and Spinetoram share a unique mode of action, targeting the insect's nervous
system. They primarily act as allosteric modulators of nicotinic acetylcholine receptors
(nAChRs), leading to the disruption of acetylcholine neurotransmission. This binding causes
prolonged activation of the receptors, resulting in involuntary muscle contractions, tremors,
paralysis, and ultimately, the death of the insect. Additionally, they have secondary effects on
gamma-aminobutyric acid (GABA) receptors, which further contributes to the disruption of the
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insect's nervous system. This novel mode of action means there is no known cross-resistance
with other classes of insecticides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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